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Compound of Interest

Compound Name: Hexane-1,2-diamine

Cat. No.: B1336675 Get Quote

Chemical Structure and Identification
Hexane-1,2-diamine, also known as 1,2-diaminohexane, is an organic compound featuring a

six-carbon aliphatic chain with two primary amine functional groups located at the first and

second carbon atoms.[1] This vicinal diamine structure is the basis for its chemical reactivity

and applications, particularly in the synthesis of polymers and coordination compounds.[2]

Structural Identifiers:

IUPAC Name: hexane-1,2-diamine[3]

CAS Number: 13880-27-8[3]

Molecular Formula: C₆H₁₆N₂[3]

SMILES: CCCCC(CN)N[3]

InChI: InChI=1S/C6H16N2/c1-2-3-4-6(8)5-7/h6H,2-5,7-8H2,1H3[3]

InChIKey: JVQUBHIPPUVHCN-UHFFFAOYSA-N[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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